Cas no 1261950-90-6 (5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid
• CAS No: 1261950-90-6
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• CID: 2765576
• PubChem ID: 53224496
• Update Time: 2025-04-21

5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318565
• 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid, 95%
• 5-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)-2-METHOXYNICOTINIC ACID
• 1261950-90-6
• DTXSID10688393
• 5-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C15H12F3NO4/c1-22-12-4-3-9(15(16,17)18)6-10(12)8-5-11(14(20)21)13(23-2)19-7-8/h3-7H,1-2H3,(H,20,21)
• InChI Key： PKMBHMIXMZXIMI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=NC(=C(C(=O)O)C=1)OC)OC)(F)F

Computed Properties

• Exact Mass: 327.07184235Da
• Monoisotopic Mass: 327.07184235Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.7Ų